Cas no 21236-85-1 (quinoline-4-carbonitrile 1-oxide)

• Product Name: quinoline-4-carbonitrile 1-oxide
• CAS No: 21236-85-1
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 1399287
• PubChem ID: 146687
• Update Time: 2025-04-20

quinoline-4-carbonitrile 1-oxide Chemical and Physical Properties

Names and Identifiers

• quinoline-4-carbonitrile 1-oxide
• 4-Cyanoquinoline 1-oxide
• 4-Quinolinecarbonitrile, 1-oxide
• 1-oxidoquinolin-1-ium-4-carbonitrile
• 21236-85-1
• DTXSID60175480
• 4-cyanoquinoline-1-oxide

• Inchi： 1S/C10H6N2O/c11-7-8-5-6-12(13)10-4-2-1-3-9(8)10/h1-6H
• InChI Key： GBUVEFCZUDQXKO-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C#N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 170.04808
• Monoisotopic Mass: 170.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 389.2°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.629
• PSA: 50.73